Cas no 1803763-17-8 (Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)benzoate
• CAS No: 1803763-17-8
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 4956606
• Update Time: 2025-06-07

Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)benzoate

• Inchi： 1S/C11H8F3NO3/c1-2-18-10(17)9-6(5-15)8(16)4-3-7(9)11(12,13)14/h3-4,16H,2H2,1H3
• InChI Key： DOZSVFMOXCHSRU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C#N)C=1C(=O)OCC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 2.9
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)benzoate

Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)benzoate (CAS No. 1803763-17-8): A Comprehensive Overview

Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)benzoate (CAS No. 1803763-17-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its intricate molecular structure, presents a unique set of properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of functional groups such as the cyano group, hydroxyl group, and trifluoromethyl group contributes to its diverse chemical reactivity and potential applications.

The Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)benzoate molecule is derived from benzoic acid, a well-studied aromatic compound with a broad spectrum of biological activities. The introduction of the cyano group at the 2-position and the hydroxyl group at the 3-position enhances its solubility in polar solvents, making it more amenable for further functionalization. Additionally, the trifluoromethyl group at the 6-position imparts lipophilicity, which is often crucial for improving the bioavailability of pharmaceutical compounds.

In recent years, there has been a growing interest in developing novel compounds with enhanced pharmacological properties. The Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)benzoate has been explored in various research studies due to its potential as a precursor in the synthesis of drugs targeting inflammatory diseases, cancer, and infectious disorders. Its structural features allow for modifications that can fine-tune its biological activity, making it a versatile building block in medicinal chemistry.

One of the most compelling aspects of this compound is its role in the development of anti-inflammatory agents. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)benzoate exhibit significant inhibitory effects on key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that this compound could serve as a lead molecule for designing new anti-inflammatory drugs with improved efficacy and reduced side effects.

The trifluoromethyl group in the molecule is particularly noteworthy for its ability to modulate pharmacokinetic properties. This substituent is known to enhance metabolic stability and binding affinity to biological targets, which are critical factors for drug development. Furthermore, the cyano group can be further functionalized into other pharmacologically relevant groups, such as carboxylic acids or amides, expanding the synthetic possibilities and therapeutic potential.

Recent advancements in computational chemistry have also highlighted the importance of Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)benzoate in drug design. Molecular modeling studies have shown that this compound can interact with specific protein targets through multiple binding sites, leading to potent and selective inhibition. Such insights are invaluable for rational drug design and have accelerated the discovery of novel therapeutic agents.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Derivatives of Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)benzoate have been investigated as potential herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants. The structural features of this molecule make it an excellent candidate for developing environmentally friendly agrochemicals that are effective yet safe for agricultural use.

The synthesis of Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity. These techniques not only enhance efficiency but also minimize waste production, aligning with green chemistry principles.

The safety profile of this compound is another critical consideration. While it does not pose significant health hazards under normal conditions, proper handling procedures must be followed to ensure worker safety. Detailed guidelines on storage, handling, and disposal are provided by regulatory agencies to mitigate any potential risks associated with its use.

In conclusion, Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)benzoate (CAS No. 1803763-17-8) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive intermediate for synthesizing bioactive molecules with enhanced pharmacological properties. Ongoing research continues to uncover new possibilities for utilizing this compound in drug development and agricultural science.